Cas no 66438-79-7 (3-bromo-7-methylQuinoline)

• Product Name: 3-bromo-7-methylQuinoline
• CAS No: 66438-79-7
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD18448353
• CID: 2113538
• PubChem ID: 12465621
• Update Time: 2025-05-20

3-bromo-7-methylQuinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-methylQuinoline
• CIZXIQQLEOYMSQ-UHFFFAOYSA-N
• EN300-1710197
• 828-371-1
• Quinoline, 3-bromo-7-methyl-
• G75000
• DA-23935
• RCA43879
• DTXSID001312301
• 66438-79-7
• SCHEMBL12958078

• MDL： MFCD18448353
• Inchi： 1S/C10H8BrN/c1-7-2-3-8-5-9(11)6-12-10(8)4-7/h2-6H,1H3
• InChI Key： CIZXIQQLEOYMSQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C)C=CC2=C1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-bromo-7-methylQuinoline

Professional Introduction to 3-bromo-7-methylQuinoline (CAS No: 66438-79-7)

3-bromo-7-methylQuinoline, identified by the chemical compound code CAS No 66438-79-7, is a significant heterocyclic aromatic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and industrial applications. The structural features of 3-bromo-7-methylQuinoline, particularly the presence of a bromine substituent at the 3-position and a methyl group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 3-bromo-7-methylQuinoline has emerged as a compound of interest due to its potential pharmacological effects. The bromine atom at the 3-position enhances the electrophilicity of the quinoline ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.

The methyl group at the 7-position influences the electronic distribution of the quinoline ring, thereby modulating its interactions with biological targets. This structural feature can be exploited to fine-tune the pharmacokinetic properties of derivatives, such as solubility and metabolic stability. Recent studies have highlighted the role of 3-bromo-7-methylQuinoline as a key precursor in the synthesis of novel quinoline-based compounds with enhanced therapeutic potential. For instance, researchers have utilized this intermediate to develop inhibitors targeting specific enzymes involved in cancer progression and infectious diseases.

In the realm of academic research, 3-bromo-7-methylQuinoline has been employed in various mechanistic studies to understand the fundamental principles governing quinoline reactivity. The brominated derivative serves as an excellent probe for investigating electron transfer processes and radical reactions, which are critical in many chemical transformations. Additionally, computational studies have been conducted to predict the binding modes of 3-bromo-7-methylQuinoline with biological targets, providing insights into its potential therapeutic applications. These computational approaches have been instrumental in guiding experimental design and optimizing drug-like properties.

One notable application of 3-bromo-7-methylQuinoline is in the development of anticancer agents. Quinoline derivatives have shown promise in targeting various cancer pathways, including those involving tyrosine kinases and DNA topoisomerases. The bromine substituent at the 3-position allows for facile introduction of additional functional groups that can enhance binding interactions with these targets. For example, recent research has demonstrated that derivatives of 3-bromo-7-methylQuinoline can inhibit the activity of Bruton's tyrosine kinase (BTK), a protein implicated in B-cell malignancies. Such findings underscore the compound's potential as a lead molecule for oncology drug development.

The antimicrobial properties of 3-bromo-7-methylQuinoline have also been explored extensively. Quinolines are well-known for their ability to disrupt bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. The structural modifications introduced by bromination and methylation enhance these antimicrobial effects by improving binding affinity to bacterial targets. Studies have shown that certain derivatives of 3-bromo-7-methylQuinoline exhibit potent activity against multidrug-resistant strains of bacteria, highlighting their significance in addressing antibiotic resistance challenges.

Furthermore, 3-bromo-7-methylQuinoline has found utility in materials science applications due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in luminescent materials and catalysts. The bromine atom serves as a coordination site for metal centers, allowing for tunable ligand environments that influence the functionality of these complexes. Such applications demonstrate the versatility of 3-bromo-7-methylQuinoline beyond its traditional role in pharmaceuticals.

The synthesis of 3-bromo-7-methylQuinoline typically involves multi-step organic transformations starting from readily available quinoline precursors. Common synthetic routes include bromination followed by methylation or vice versa, depending on reaction conditions and desired regioselectivity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that researchers have access to sufficient quantities of high-quality material for both laboratory studies and industrial-scale production.

In conclusion,3-bromo-7-methylQuinoline (CAS No: 66438-79-7) is a versatile compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features enable diverse applications ranging from drug discovery to materials science. The ongoing research into this compound underscores its importance as a building block for developing novel therapeutics targeting various diseases. As scientific understanding advances,3-bromo-7-methylQuinoline is expected to continue playing a pivotal role in innovation within academia and industry alike.